Cas no 2171832-16-7 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)butanamidobutanoic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)butanamidobutanoic acid
• CAS No: 2171832-16-7
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5877354
• PubChem ID: 165808883
• Update Time: 2025-06-10

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)butanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)butanamidobutanoic acid
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(propan-2-yl)butanamido]butanoic acid
• 2171832-16-7
• EN300-1488920

• Inchi： 1S/C26H32N2O5/c1-17(2)28(14-8-13-25(30)31)24(29)15-18(3)27-26(32)33-16-23-21-11-6-4-9-19(21)20-10-5-7-12-22(20)23/h4-7,9-12,17-18,23H,8,13-16H2,1-3H3,(H,27,32)(H,30,31)
• InChI Key： YOXQXXWTEMZBBO-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CC(N(CCCC(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)butanamidobutanoic acid

Introduction to 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)butanamidobutanoic Acid (CAS No. 2171832-16-7)

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)butanamidobutanoic acid, identified by its CAS number 2171832-16-7, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry. The unique structural features of this molecule, particularly its incorporation of a 9H-fluoren-9-ylmethoxycarbonyl group and a propan-2-yl substituent, contribute to its potential therapeutic applications.

The fluoren-9-ylmethoxycarbonyl moiety is a well-known pharmacophore that enhances the solubility and bioavailability of pharmaceutical compounds. Its presence in this molecule suggests that it may be designed to interact effectively with biological targets, thereby improving drug efficacy. Additionally, the propan-2-yl group introduces a specific conformational flexibility, which can be crucial for optimizing binding interactions with proteins and enzymes.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structure of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)butanamidobutanoic acid aligns well with this trend, as it combines several functional groups that are known to enhance pharmacological activity. For instance, the amide and carboxylic acid functionalities provide opportunities for hydrogen bonding interactions, which are critical for receptor binding.

The compound's potential applications in drug discovery have been explored in several cutting-edge research studies. One notable area of interest is its role as a precursor in the synthesis of more complex pharmacological agents. The presence of the N-(propan-2-yl)butanamidobutanoic acid moiety suggests that it could serve as a building block for designing molecules with enhanced metabolic stability and reduced toxicity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have shown that 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(propan-2-yl)butanamidobutanoic acid has the potential to interact with various targets, including enzymes and receptors involved in inflammatory responses and cancer progression. These findings highlight its significance as a lead compound in the development of novel therapeutics.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The incorporation of the fluoren-9-ylmethoxycarbonyl group is particularly challenging due to its sensitivity to hydrolysis and oxidation. However, recent improvements in synthetic methodologies have made it possible to achieve efficient and scalable production of this intermediate.

In addition to its pharmaceutical applications, this compound has also shown promise in materials science research. The unique structural features of 4-3-(({(9H-fluoren)-9-ylmethoxycarbonyl}amino)-N-(propan--2--yl)butanamidobutanoic acid (CAS No. 2171832--16--7), particularly its rigid fluorene core and flexible alkyl chains, make it an attractive candidate for developing novel polymers and organic electronic materials.

The growing body of research on this compound underscores its importance as a versatile chemical entity with broad applications. As scientists continue to explore its potential, new insights into its biological mechanisms and synthetic pathways are likely to emerge, further expanding its utility in both academia and industry.